2-(4-(bromomethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile
Overview
Description
2-(4-(Bromomethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile (BMTP) is a pyrazole derivative that has been studied for its potential applications in various scientific fields. BMTP is an organobromine compound that is structurally similar to other pyrazole derivatives, but its unique chemical structure gives it unique properties and applications.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
This compound serves as a key intermediate in synthesizing a wide range of heterocyclic compounds, such as pyrazoles, pyridines, tetrazoles, thiazoles, thiophenes, and chromenes. These compounds have been synthesized incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety, and some of them have shown antioxidant activity comparable to ascorbic acid (El‐Mekabaty, 2015).
Anticancer Activity
A series of derivatives based on this scaffold have been synthesized and tested for in vitro anti-cancer activity against various human cancer cell lines. Notably, some compounds exhibited significant activity, highlighting the potential of this chemical structure as a basis for developing potent anti-cancer agents (Srour et al., 2018).
Synthesis of Electroactive Materials
The compound is also involved in the synthesis of electroactive materials. For example, it has been used in the preparation of phenol-based polymers with potential applications in electronics and material science (Kaya & Aydın, 2012).
Photoluminescence Studies
Further research has explored the synthesis of novel thiophene derivatives with bis-diarylacrylonitrile units starting from this compound. These derivatives exhibit green fluorescence in solid state and solution, suggesting applications in materials science, particularly in the development of fluorescent materials (Xu, Yu, & Yu, 2012).
Antimicrobial Activity
Additionally, Schiff bases derived from heteroaryl pyrazole derivatives, including structures related to the core chemical of interest, have been synthesized and evaluated for their antimicrobial activity. This suggests potential applications in the development of new antimicrobial agents (Hamed et al., 2020).
properties
IUPAC Name |
2-[4-(bromomethyl)-3-thiophen-2-ylpyrazol-1-yl]acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN3S/c11-6-8-7-14(4-3-12)13-10(8)9-2-1-5-15-9/h1-2,5,7H,4,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGVXAGGXHFZVEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NN(C=C2CBr)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(bromomethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![piperidin-2-yl(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)methanone](/img/structure/B1490124.png)
